3-O-methyl 5-O-(oxolan-2-ylmethyl) 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C22H24F3NO5
• Molecular Weight: 439.4 g/mol
• IUPAC Name: 3-O-methyl 5-O-(oxolan-2-ylmethyl) 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• InChI: InChI=1S/C22H24F3NO5/c1-12-17(20(27)29-3)19(15-8-4-5-9-16(15)22(23,24)25)18(13(2)26-12)21(28)31-11-14-7-6-10-30-14/h4-5,8-9,14,19,26H,6-7,10-11H2,1-3H3
• InChI Key: FWJPLOPVAVJJMB-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(N1)C)C(=O)OCC2CCCO2)C3=CC=CC=C3C(F)(F)F)C(=O)OC

Description

3-O-methyl 5-O-(oxolan-2-ylmethyl) 2,6-dimethyl-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate is a useful research compound. Its molecular formula is C22H24F3NO5 and its molecular weight is 439.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 90 ml (118.8 g; 0.68 mol) of 2-trifluoromethyibenzaldehyde, 75 ml (79.23 g; 0.68 mol) of methyl acetoacetate and 126.38 g (0.68 mol) of (tetrahydrofuran-2-ylmethyl)-3-aminocrotonate in 700 ml of 2-propanol, was refluxed in the absence of light along 10 hours.